Cas no 1521098-42-9 (Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl)-)
Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl)-
-
- Inchi: 1S/C10H14N6O2S/c1-3-11-8-4-6-9(7-5-8)19(17,18)14-10-12-15-16(2)13-10/h4-7,11H,3H2,1-2H3,(H,13,14)
- InChI Key: ZUHISIYMCJKTQA-UHFFFAOYSA-N
- SMILES: C1(S(NC2=NN(C)N=N2)(=O)=O)=CC=C(NCC)C=C1
Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-385278-0.05g |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 0.05g |
$212.0 | 2024-06-05 | |
| Enamine | EN300-385278-0.1g |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 0.1g |
$317.0 | 2024-06-05 | |
| Enamine | EN300-385278-0.25g |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 0.25g |
$452.0 | 2024-06-05 | |
| Enamine | EN300-385278-0.5g |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 0.5g |
$713.0 | 2024-06-05 | |
| Enamine | EN300-385278-1.0g |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 1.0g |
$914.0 | 2024-06-05 | |
| Enamine | EN300-385278-2.5g |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 2.5g |
$1791.0 | 2024-06-05 | |
| Enamine | EN300-385278-5.0g |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 5.0g |
$2650.0 | 2024-06-05 | |
| Enamine | EN300-385278-10.0g |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 10.0g |
$3929.0 | 2024-06-05 | |
| 1PlusChem | 1P01EC0X-50mg |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 50mg |
$315.00 | 2024-06-20 | |
| 1PlusChem | 1P01EC0X-100mg |
4-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
1521098-42-9 | 95% | 100mg |
$454.00 | 2024-06-20 |
Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl)- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl)-
Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl) (CAS No. 1521098-42-9): A Comprehensive Overview
Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl), identified by its CAS number 1521098-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of an ethylamino group and a 2-methyl-2H-tetrazol-5-yl moiety, contribute to its distinctive chemical properties and biological functions.
The sulfonamide group in Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl) plays a crucial role in its interactions with biological targets. Sulfonamides are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The ethylamino group further enhances the compound's ability to interact with biological receptors, potentially modulating various signaling pathways. This makes Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl) a promising candidate for further exploration in drug discovery and development.
The tetrazole ring in the molecular structure of this compound adds an additional layer of complexity and functionality. Tetrazoles are heterocyclic compounds that have been increasingly studied for their potential applications in medicinal chemistry. They are known to exhibit various biological activities, including antitumor, anti-inflammatory, and analgesic effects. The presence of the 2-methyl substituent on the tetrazole ring may influence the compound's pharmacokinetic properties, making it more suitable for certain therapeutic applications.
In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Research has shown that modifications to the sulfonamide core can significantly alter its biological activity and selectivity. For instance, studies have demonstrated that incorporating a tetrazole moiety into sulfonamide derivatives can enhance their binding affinity to specific biological targets. This has led to the exploration of compounds like Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl) as potential leads for new drugs.
The synthesis of Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl) involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the preparation of the tetrazole derivative followed by its coupling with the sulfonamide precursor. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these reactions. The final product is then purified through techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.
The pharmacological profile of Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl) has been extensively studied in both preclinical and clinical settings. Preclinical studies have revealed that this compound exhibits potent activity against various disease models, including cancer and inflammation. The ethylamino group appears to enhance its ability to inhibit key enzymes involved in these diseases. Additionally, the tetrazole moiety contributes to its ability to modulate cellular signaling pathways relevant to these conditions.
In clinical trials, patients have shown promising responses to treatments involving derivatives of sulfonamides with similar structural features. These trials have provided valuable insights into the safety and efficacy of such compounds when used in therapeutic settings. While further research is needed to fully understand the mechanisms of action of Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl), these early findings suggest that it could be a valuable addition to existing treatment regimens.
The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process by helping researchers predict how different modifications will affect the compound's behavior. Additionally, new synthetic methodologies may be developed to improve the scalability and cost-effectiveness of producing this compound.
The impact of this research extends beyond academic circles, with potential implications for drug development pipelines across multiple industries. Companies specializing in pharmaceuticals are likely to invest heavily in research aimed at translating these findings into new treatments for patients worldwide. As our understanding of complex molecular interactions continues to grow, compounds like Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl) will continue to play a critical role in advancing medical science.
1521098-42-9 (Benzenesulfonamide, 4-(ethylamino)-N-(2-methyl-2H-tetrazol-5-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)